2-Amino-4-(2,6-dichlorophenyl)-6-(hydroxymethyl)-8-oxo-4,8-dihydropyrano[3,2-b]pyran-3-carbonitrile

• IUPAC Name: 2-amino-4-(2,6-dichlorophenyl)-6-(hydroxymethyl)-8-oxo-4H-pyrano[3,2-b]pyran-3-carbonitrile
• InChI: InChI=1S/C16H10Cl2N2O4/c17-9-2-1-3-10(18)13(9)12-8(5-19)16(20)24-14-11(22)4-7(6-21)23-15(12)14/h1-4,12,21H,6,20H2
• InChI Key: XCNYOTDRZOZTQK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)C2C(=C(OC3=C2OC(=CC3=O)CO)N)C#N)Cl
• Molecular Formula: C16H10Cl2N2O4
• Molecular Weight: 365.2 g/mol

Description

2-Amino-4-(2,6-dichlorophenyl)-6-(hydroxymethyl)-8-oxo-4,8-dihydropyrano[3,2-b]pyran-3-carbonitrile is a useful research compound. Its molecular formula is C16H10Cl2N2O4 and its molecular weight is 365.2g/mol. The purity is usually 95%.
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Scientific Research Applications

• Antibacterial and Antioxidant Properties : A study by Memar et al. (2020) demonstrated the synthesis of pyrano[3,2-b]pyran derivatives, including a variant of the compound , using green synthesis methods. These derivatives exhibited notable antibacterial and antioxidant activities, suggesting their potential in medicinal applications.

• Synthesis Methods : Research by Sadeghi et al. (2014) highlighted a green protocol for synthesizing derivatives of 2-Amino-8-Oxo-4,8-Dihydropyrano[3,2-b]Pyran-3-Carbonitrile, showcasing efficient and environmentally friendly synthesis methods.

• Structural and Optical Properties : Zeyada et al. (2016) examined the structural and optical properties of 4H-pyrano[3,2-c]quinoline derivatives thin films, which include variants of the compound. Their study, detailed in this publication, suggests applications in materials science, particularly in thin film technologies.

• Electrocatalytic Applications : A study by Vafajoo et al. (2014) explored the use of this compound in the electrocatalytic assembly of various derivatives, pointing towards its potential in chemical synthesis and catalysis.

• Photovoltaic Properties : Research by Zeyada et al. (2016) on the photovoltaic properties of 4H-pyrano[3,2-c]quinoline derivatives suggests applications in solar energy and photodiode fabrication.

• X-Ray Crystallography Studies : Several studies, including those by Sharma et al. (2015) and Sharma et al. (2015), have utilized X-ray diffraction techniques to analyze the crystal structures of similar compounds, contributing to our understanding of their molecular properties.

• Dielectric Properties : A study by Zeyada et al. (2016) examined the dielectric properties of pyrano[3,2-c]quinoline derivatives, relevant in the field of materials science and electronics.

• Green Synthesis Methods : Aghbash et al. (2018) reported a green synthesis method for producing various derivatives of this compound, highlighting the shift towards more sustainable chemical synthesis techniques.

• Ultrasound Promoted Synthesis : The use of ultrasound in the synthesis of these compounds, as researched by Banitaba et al. (2013), points towards innovative techniques in chemical synthesis.